3-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid
3-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid
Brand Name:
Vulcanchem
CAS No.:
625377-28-8
VCID:
VC0460651
InChI:
InChI=1S/C20H21F3N2O2S/c21-20(22,23)15-6-16(25-18(14(15)10-24)28-2-1-17(26)27)19-7-11-3-12(8-19)5-13(4-11)9-19/h6,11-13H,1-5,7-9H2,(H,26,27)
SMILES:
C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SCCC(=O)O
Molecular Formula:
C20H21F3N2O2S
Molecular Weight:
410.5g/mol
3-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid
CAS No.: 625377-28-8
Main Products
VCID: VC0460651
Molecular Formula: C20H21F3N2O2S
Molecular Weight: 410.5g/mol
![3-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid - 625377-28-8](/images/no_structure.jpg)
| CAS No. | 625377-28-8 |
|---|---|
| Product Name | 3-{[6-(1-Adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}propanoic acid |
| Molecular Formula | C20H21F3N2O2S |
| Molecular Weight | 410.5g/mol |
| IUPAC Name | 3-[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C20H21F3N2O2S/c21-20(22,23)15-6-16(25-18(14(15)10-24)28-2-1-17(26)27)19-7-11-3-12(8-19)5-13(4-11)9-19/h6,11-13H,1-5,7-9H2,(H,26,27) |
| Standard InChIKey | ZAAOKHBJDVPMLY-UHFFFAOYSA-N |
| SMILES | C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SCCC(=O)O |
| Canonical SMILES | C1C2CC3CC1CC(C2)(C3)C4=NC(=C(C(=C4)C(F)(F)F)C#N)SCCC(=O)O |
| PubChem Compound | 2961896 |
| Last Modified | Nov 13 2021 |
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